![molecular formula C6H4BrN3O B1523980 5-Bromo-1H-pyrazolo[3,4-b]pyridin-3-ol CAS No. 1086064-44-9](/img/structure/B1523980.png)
5-Bromo-1H-pyrazolo[3,4-b]pyridin-3-ol
Overview
Description
5-Bromo-1H-pyrazolo[3,4-b]pyridin-3-ol is a chemical compound . It is a common fragment used in the synthesis of kinase inhibitors . The pyrazolo portion is suitable as a hydrogen bond center, and the pyridine is thought to have a π–π stacking interaction .
Synthesis Analysis
The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives has been reported in various studies . These methods are systematized according to the method to assemble the pyrazolopyridine system . For instance, based on scaffold hopping and computer-aided drug design, 38 pyrazolo[3,4-b]pyridine derivatives were synthesized .Molecular Structure Analysis
The molecular structure of 5-Bromo-1H-pyrazolo[3,4-b]pyridin-3-ol was confirmed by 1H and 13C NMR spectroscopy, mass spectrometry, and single-crystal X-ray crystallography .Scientific Research Applications
Biomedical Applications
1H-Pyrazolo[3,4-b]pyridines, which include our compound of interest, have been extensively studied for their biomedical applications . More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described in over 5500 references, including 2400 patents . They have been synthesized using various methods and have been analyzed for their biological activity .
Drug Development
Pyrazolo[3,4-b]pyridines are considered promising substrates for the development of drugs for the treatment of various diseases . Their structural analogs are of particular importance, presenting promising substrates for the development of drugs for the treatment of the central nervous system, viral, inflammatory, tumor, cardiovascular, and bacterial diseases .
Antagonists of Hormones
These compounds also act as antagonists of the corticotropin growth factor receptor and cholecystokinin hormones . This makes them potential candidates for the development of drugs that can modulate the activity of these hormones.
Medicinally Privileged Structure
Pyrazolo[3,4-b]pyridine is a medicinally privileged structure . A new and facile synthesis of a combinatorial library of its tetra- and persubstituted derivatives has been achieved by trifluoracetic acid-catalyzed condensation of a group of 5-aminopyrazoles and a group of α-oxoketene dithioacetals .
Structural Analogs
The structural analogs of pyrazolo[3,4-b]pyridines are of particular importance . They present promising substrates for the development of drugs for the treatment of various diseases .
Mechanism of Action
Pyrazolo[3,4-b]pyridine derivatives have been evaluated for their activities to inhibit TRKA . TRKs are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression can cause cancer . Pyrazolo[3,4-b]pyridine is a common fragment used in the synthesis of kinase inhibitors .
Safety and Hazards
Future Directions
Pyrazolo[3,4-b]pyridine derivatives, including 5-Bromo-1H-pyrazolo[3,4-b]pyridin-3-ol, have potential for further exploration . They are important for the treatment of cancers caused by continuous activation and overexpression of TRKs . The synthesis methods of these derivatives are still being developed and improved .
properties
IUPAC Name |
5-bromo-1,2-dihydropyrazolo[3,4-b]pyridin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrN3O/c7-3-1-4-5(8-2-3)9-10-6(4)11/h1-2H,(H2,8,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QTBJQRPVGPXKJW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C1C(=O)NN2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-1H-pyrazolo[3,4-b]pyridin-3-ol | |
CAS RN |
1086064-44-9 |
Source
|
| Record name | 5-bromo-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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